Cas no 18951-40-1 (2-Hexenoic acid,4-methyl-, (Z)- (8CI))

2-Hexenoic acid,4-methyl-, (Z)- (8CI) Properties

Names and Identifiers

• 2-Hexenoic acid,4-methyl-, (Z)- (8CI)
• CIS-3-METHYL-2-HEXENOIC ACID
• 9,10-Dihydroretinoic acid
• Retinoic acid,9,10-dihydro
• (2E)-3-methylhex-2-enoic acid
• Z352746820
• DTXSID701020850
• MFCD02258698
• (2E)-3-methyl-2-Hexenoic acid
• AKOS008113312
• LMFA01030793
• A901718
• A1-01430
• CS-0072967
• SCHEMBL195384
• 3-Methyl-2E-hexenoic acid
• 18951-40-1
• (E)-3-methylhex-2-enoic acid
• Q98FU4WJ65
• UNII-Q98FU4WJ65
• CHEBI:144845
• 2-Hexenoic acid, 3-methyl-, (E)-
• trans-3-Methyl-2-hexenoic acid
• EN300-398557
• TMHA
• A901147
• e-3-methyl-2-hexenoic acid
• 3-methylhex-2-enoic acid
• EN300-55079
• F8880-7277
• Q3487540
• 27960-21-0
• 3-Methyl-2-hexenoic acid
• 35205-70-0
• (e)-3-methyl-2-hexenoic acid
• AS-58087
• 3-Methyl-2-hexenoic acid, (2E)-
• +Expand

• MDL： MFCD02258698
• InChIKey： NTWSIWWJPQHFTO-AATRIKPKSA-N
• Inchi： InChI=1S/C7H12O2/c1-3-4-6(2)5-7(8)9/h5H,3-4H2,1-2H3,(H,8,9)/b6-5+
• SMILES： CCC/C(=C/C(=O)O)/C

Computed Properties

• Exact Mass: 128.08400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 128.084
• Heavy Atom Count: 9
• Complexity: 125
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• LogP: 1.81740
• PSA: 37.30000

2-Hexenoic acid,4-methyl-, (Z)- (8CI) Security Information

2-Hexenoic acid,4-methyl-, (Z)- (8CI) Customs Data

• HS CODE：2916190090
• Customs Data：

  China Customs Code:

  2916190090

  Overview:

  2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%